Cas no 655-07-2 (2,4-Dinitro(Trifluoromethoxy)Benzene)

2,4-Dinitro(Trifluoromethoxy)Benzene structure
655-07-2 structure
Product Name:2,4-Dinitro(Trifluoromethoxy)Benzene
CAS No:655-07-2
MF:C7H3F3N2O5
MW:252.104332208633
MDL:MFCD00042268
CID:39439
PubChem ID:2737131
Update Time:2025-04-19

2,4-Dinitro(Trifluoromethoxy)Benzene Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dinitro-1-(trifluoromethoxy)benzene
    • 2,4-DINITRO TRIFLUOROANISOLE
    • 2,4-Dinitro(trifluoromethoxy)benzene
    • 2,4-DIBENZYLOXYPYRIMIDINE
    • 2,4-Dinitro-1-trifluormethoxy-benzol
    • 2,4-dinitro-1-trifluoromethoxy-benzene
    • Anisole, a,a,a-trifluoro-2,4-dinitro- (6CI,7CI,8CI)
    • 2,4-Dinitro-1-trifluoromethoxybenzene
    • SCHEMBL397137
    • AMMONIA-BORANECARBOXYLICACID
    • DTXSID40371862
    • 2,4-dinitrotrifluoroanisole
    • 2,4-Dinitro-1-(trifluoromethoxy)benzene, 97%
    • 655-07-2
    • FT-0610193
    • 2,4-dinitrotrifluoromethoxybenzene
    • 2,4-dinitro-1-(trifluoromethoxy)benzene, 2,4-dinitro trifluoroanisole
    • FT-0610194
    • CS-0088049
    • MFCD00042268
    • AMY8674
    • a,a,a-Trifluoro-2,4-dinitro-anisole
    • AKOS015833309
    • D74665
    • PS-10424
    • 2,4-dinitro (trifluoromethoxy)benzene
    • 642-475-2
    • 2,4-Dinitro(Trifluoromethoxy)Benzene
    • MDL: MFCD00042268
    • Inchi: 1S/C7H3F3N2O5/c8-7(9,10)17-6-2-1-4(11(13)14)3-5(6)12(15)16/h1-3H
    • InChI Key: KYUUZCUXYXNPFO-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 251.99900
  • Monoisotopic Mass: 251.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 101A^2

Experimental Properties

  • Color/Form: Yellow liquid.
  • Density: 1.623
  • Melting Point: -21℃
  • Boiling Point: 273-274 ºC
  • Flash Point: >110 ºC
  • Refractive Index: 1.500
  • Water Partition Coefficient: Not miscible or difficult to mix with water.
  • PSA: 100.87000
  • LogP: 3.44800
  • Solubility: Insoluble in water

2,4-Dinitro(Trifluoromethoxy)Benzene Security Information

2,4-Dinitro(Trifluoromethoxy)Benzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4-Dinitro(Trifluoromethoxy)Benzene Pricemore >>

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abcr
AB256341-25 g
2,4-Dinitro(trifluoromethoxy)benzene, 98%; .
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€80.20 2022-06-11
abcr
AB256341-100 g
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